Cas no 2227940-00-1 ((1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol
• CAS No: 2227940-00-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6122694
• PubChem ID: 165647551
• Update Time: 2025-08-03

(1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol
• 2227940-00-1
• EN300-1997703

• Inchi： 1S/C8H18N2O/c1-10-5-3-2-4-7(10)8(11)6-9/h7-8,11H,2-6,9H2,1H3/t7?,8-/m0/s1
• InChI Key： KPUKXMPVAVWGDL-MQWKRIRWSA-N
• SMILES： O[C@@H](CN)C1CCCCN1C

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol

The CAS No 2227940-00-1: (1S)-2-Amino-1-(1-Methylpiperidin-2-Yl)Ethan-1-Ol

The compound with CAS No 2227940-00-1, commonly referred to as (1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's chiral center at the S configuration plays a pivotal role in its stereochemical behavior, making it a subject of interest for researchers exploring enantioselective synthesis and bioavailability studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (1S)-2-amino-1-(1-methylpiperidin-2-yl)ethan-1-ol. Researchers have employed various strategies, including asymmetric catalysis and enzymatic resolutions, to produce this compound in high enantiomeric excess. These methods not only enhance the yield but also contribute to the sustainability of chemical processes, aligning with current green chemistry principles.

The pharmacological profile of CAS No 2227940-00-1 has been extensively studied, revealing its potential as a precursor for bioactive molecules. Its ability to act as a chiral building block in medicinal chemistry has been highlighted in several recent studies. For instance, investigations into its role as a ligand in metal-catalyzed reactions have demonstrated its versatility in forming complex molecular architectures.

In terms of applications, (1S)-2-amino-1-(1-methylpiperidin-2-Yl)Ethan-1-Ol has shown promise in the development of therapeutic agents targeting various diseases. Its structural features, including the piperidine ring and amino alcohol functionalities, make it an ideal candidate for exploring interactions with biological systems. Recent research has focused on its potential as a modulator of enzyme activity and receptor binding, opening new avenues for drug discovery.

Moreover, the compound's stability under physiological conditions and its ability to undergo metabolic transformations have been thoroughly examined. These studies are crucial for understanding its pharmacokinetics and toxicity profiles, which are essential parameters for any drug candidate. The findings underscore the importance of stereochemistry in determining the compound's biological activity and safety profile.

Looking ahead, the integration of computational chemistry tools with experimental approaches is expected to further elucidate the properties of CAS No 2227940-00-Yl Ethan-Ol. Molecular modeling studies are providing deeper insights into its interaction with biological targets, paving the way for rational drug design strategies.

In conclusion, (1S)-CAS No 2-amino... is a multifaceted compound with significant implications in both academic research and industrial applications. Its continued exploration will undoubtedly contribute to advancements in chemical synthesis and therapeutic development.